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Compound of Interest

Compound Name: Tigolaner

Cat. No.: B611375

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Tigolaner, a potent bispyrazole insecticide. While a specific Safety Data Sheet (SDS)
for pure Tigolaner is not publicly available, this document synthesizes handling procedures
from information on its veterinary formulation, Felpreva®, and general safety protocols for its
chemical class.

Personal Protective Equipment and Handling

When working with Tigolaner, especially in its pure form, adherence to stringent safety
protocols is crucial due to its potent pharmacological activity. The following personal protective
equipment (PPE) is recommended as a minimum requirement.

Recommended Personal Protective Equipment (PPE) for Handling Tigolaner:

PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.
Hand Protection Chemical-resistant gloves (e.qg., nitrile).
Body Protection A lab coat or disposable gown.

Respirat A fit-tested respirator may be necessary for
espiratory _ i
handling powders or creating aerosols.
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General Handling Precautions:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling powdered forms or creating solutions.

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where Tigolaner is handled.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

Spill Management and Disposal

Accidental spills should be managed promptly and safely. The following workflow provides a
step-by-step guide for a minor laboratory spill of Tigolaner powder.
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Immediate Actions

Evacuate Immediate Area

Alert Colleagues & Supervisor

Secure the Area (Restrict Access)

Assessment & PPE

Assess Spill Size & Risk

;

Don Appropriate PPE

Spill CJeanup

Gently Cover with Absorbent Material

Collect Contaminated Material

Decontaminate Spill Area

Waste Disposal

Package Waste in a Labeled, Sealed Container

Dispose as Hazardous Waste

Click to download full resolution via product page

Workflow for handling a minor Tigolaner powder spill.
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Disposal of Tigolaner Waste:

Unused Tigolaner and contaminated materials should be treated as hazardous chemical
waste.

e Do not dispose of Tigolaner down the drain or in regular trash.

e The veterinary product containing Tigolaner should not enter water courses as it may be
dangerous for aquatic organisms.[1][2]

» All waste materials should be disposed of in accordance with local, state, and federal
regulations for hazardous waste.[1] It is often required that such waste be taken for specialist
incineration.[3]

Health and Safety Information

Tigolaner belongs to the isoxazoline class of chemicals, which have been associated with
neurological adverse reactions in animals, such as tremors, ataxia, and seizures.[4][5][6] While
the direct effects of pure Tigolaner on humans are not well-documented in publicly available
literature, it is prudent to handle it as a potent compound with the potential for neurotoxicity.

First Aid Measures:
¢ In case of skin contact: Immediately wash the affected area with soap and plenty of water.[1]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, seek medical
advice.[1]

 If inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.

 If ingested: Do NOT induce vomiting. Seek immediate medical attention. Accidental ingestion
of the veterinary product may cause neurological symptoms and can transiently elevate
blood glucose levels.[2]

Given the potent nature of modern pharmaceutical compounds, a comprehensive safety
program should be in place that includes hazard anticipation, evaluation of exposure potential,
and stringent control measures.[7] Regular review of safety procedures and training for all
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personnel handling such compounds is essential for maintaining a safe laboratory environment.

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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